1-methanesulfonyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide

Specification

• CAS No.: 1219265-96-9
• Molecular Formula: C14H21N3O3S2
• Molecular Weight: 343.46
• IUPAC Name: 1-methylsulfonyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C14H21N3O3S2/c1-9-5-6-10-12(8-9)21-14(15-10)16-13(18)11-4-3-7-17(11)22(2,19)20/h9,11H,3-8H2,1-2H3,(H,15,16,18)
• Standard InChI Key: YLOUBKGLTFCHTO-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)C3CCCN3S(=O)(=O)C

Introduction

1-Methanesulfonyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide is a synthetic organic compound belonging to the class of benzamide derivatives. It features a complex structure that includes a methanesulfonyl group, a pyrrolidine moiety, and a benzothiazole derivative. This compound is identified by the CAS number 896361-08-3 and has been documented in various chemical databases such as ChemSrc and PubChem.

Molecular Formula and Weight

• Molecular Formula: C14H21N3O3S2

• Molecular Weight: Approximately 343.46 g/mol.

Structural Components

The compound includes a methanesulfonyl group, a pyrrolidine ring, and a benzothiazole derivative, making it a potential candidate for pharmacological and biochemical applications due to its unique structural features.

Synthesis Overview

The synthesis of 1-methanesulfonyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide typically involves several key steps that require specific conditions such as temperature control, solvent selection, and catalyst use to optimize yield and purity. Advanced techniques like continuous flow reactors can enhance efficiency in industrial settings.

Chemical Reactions

This compound can participate in various chemical reactions, often facilitated by specific reagents or catalysts that enhance reaction rates or selectivity.

Mechanism of Action

The mechanism of action for this compound is likely related to its interaction with biological targets such as enzymes or receptors. It may inhibit enzyme activity by binding to active sites or modulate receptor signaling pathways. Detailed biochemical studies are necessary to understand these interactions fully.

Potential Applications

Given its structural components and potential biological activities, this compound has applications in medicinal chemistry, particularly in studies related to enzyme inhibition and receptor interactions.